N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
Description
N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine is a complex organic compound that has garnered significant interest in the fields of chemistry and biology This compound is known for its unique structure, which includes a triazole ring, a morpholine ring, and a pyridine ring
Properties
IUPAC Name |
N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N6O/c1-16(2,3)22-12-13(19-20-22)10-17-15-5-4-14(11-18-15)21-6-8-23-9-7-21/h4-5,11-12H,6-10H2,1-3H3,(H,17,18) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYBLRIPBPRTCHF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C=C(N=N1)CNC2=NC=C(C=C2)N3CCOCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N6O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.40 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:
Formation of the Triazole Ring: The triazole ring is formed through a cycloaddition reaction between an azide and an alkyne.
Attachment of the Morpholine Ring: The morpholine ring is introduced through a nucleophilic substitution reaction, where a suitable leaving group on the triazole intermediate is replaced by a morpholine moiety.
Formation of the Pyridine Ring: The final step involves the formation of the pyridine ring, which can be achieved through various methods, including cyclization reactions or condensation reactions with appropriate precursors.
Industrial Production Methods
Industrial production of N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine may involve optimization of the above synthetic routes to enhance yield, purity, and cost-effectiveness. This often includes the use of automated reactors, high-throughput screening of reaction conditions, and purification techniques such as chromatography and crystallization.
Chemical Reactions Analysis
Types of Reactions
N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the triazole, morpholine, or pyridine rings are replaced by other groups.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.
Substitution: Various nucleophiles or electrophiles in the presence of suitable catalysts or under specific pH conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce amine or alcohol derivatives
Scientific Research Applications
N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine has several scientific research applications, including:
Biology: It is employed in bioorthogonal chemistry for labeling and tracking biomolecules in living systems.
Medicine: The compound has potential therapeutic applications, including as a scaffold for drug development targeting specific enzymes or receptors.
Industry: It is used in the synthesis of advanced materials, such as polymers and nanomaterials, with unique properties.
Mechanism of Action
The mechanism of action of N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can coordinate with metal ions, enhancing the compound’s ability to act as a catalyst or inhibitor in various biochemical pathways. The morpholine and pyridine rings contribute to the compound’s binding affinity and specificity, allowing it to modulate the activity of its targets effectively .
Comparison with Similar Compounds
Similar Compounds
- N-[(1-benzyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
- N-[(1-methyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
- N-[(1-ethyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine
Uniqueness
N-[(1-tert-butyltriazol-4-yl)methyl]-5-morpholin-4-ylpyridin-2-amine is unique due to the presence of the tert-butyl group on the triazole ring, which imparts steric hindrance and influences the compound’s reactivity and binding properties. This structural feature distinguishes it from other similar compounds and contributes to its specific applications in catalysis, bioorthogonal chemistry, and drug development .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
